(Z)-isopropyl 2-((2-(3,4-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate

• IUPAC Name: propan-2-yl 2-[[(2Z)-2-[(3,4-dimethoxyphenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]acetate
• InChI: InChI=1S/C22H22O7/c1-13(2)28-21(23)12-27-15-6-7-16-18(11-15)29-20(22(16)24)10-14-5-8-17(25-3)19(9-14)26-4/h5-11,13H,12H2,1-4H3/b20-10-
• InChI Key: IRIJRWQMPNOACF-JMIUGGIZSA-N
• Canonical SMILES: CC(C)OC(=O)COC1=CC2=C(C=C1)C(=O)C(=CC3=CC(=C(C=C3)OC)OC)O2
• Isomeric SMILES: CC(C)OC(=O)COC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC(=C(C=C3)OC)OC)/O2
• Molecular Formula: C22H22O7
• Molecular Weight: 398.4 g/mol
• CAS No.: 858762-24-0

Description

(Z)-isopropyl 2-((2-(3,4-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate is a useful research compound. Its molecular formula is C22H22O7 and its molecular weight is 398.411. The purity is usually 95%.
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Scientific Research Applications

Synthetic Applications

Research has explored the synthesis and properties of related dihydrofuran and benzofuran compounds, highlighting their significance in organic synthesis. For instance, the diastereoselective synthesis of trans-2,3-dihydrofurans employs a pyridinium ylide assisted tandem reaction, showcasing the utility of these furan derivatives in constructing complex organic structures (Wang et al., 2009). Similarly, the preparation of silica nanoparticles from organic laboratory waste and their application in synthesizing 2,3-dihydro-1H-isoindolone derivatives demonstrate the environmental and catalytic relevance of these methodologies (Ramazani et al., 2011).

Catalytic and Chemical Properties

The synthesis of multisubstituted 2-(dihydrofuran-2(3H)-ylidene)acetates via intramolecular carboalkoxylation by platinum-olefin catalyst systems further illustrates the potential for creating diverse and functionally rich molecules, which could be analogs or derivatives of the target compound, emphasizing the significance of these catalysts in enhancing reaction efficiency and selectivity (Nakamura et al., 2008).

Material Science Applications

Compounds with benzofuran and dihydrofuran cores have been investigated for their material properties, including their use in complexing agents and membrane technologies. For example, the synthesis and complexing properties of alkyl (3-oxo-2,3-dihydrothiophen-2-ylidene)- and (4-oxothiazolidin-5-ylidene)acetate derivatives highlight the potential for these compounds in membrane processes as sodium cation carriers, suggesting a route towards developing new materials with specific ionic transport capabilities (Kosterina et al., 2004).